![molecular formula Cl3Sm B078334 Samarium(3+);trichloride CAS No. 10361-82-7](/img/structure/B78334.png)
Samarium(3+);trichloride
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Overview
Description
Samarium(3+);trichloride is a useful research compound. Its molecular formula is Cl3Sm and its molecular weight is 256.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 84277. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Magnetism in Dentistry
A notable application of samarium alloys, such as cobalt and samarium (CO5Sm), is found in dentistry due to their exceptional magnetic properties. A study explored the grip force of this alloy in dental applications, highlighting the need for further research to ensure the safety of magnetic fields on surrounding tissues. This demonstrates samarium's potential in creating innovative dental treatments and devices (Černý, 1978).
Thin Film and Phase Transition Research
Samarium sulfide (SmS) thin films have been studied for their phase transition properties, prepared through reactive evaporation of samarium in hydrogen sulfide. Despite impurities, high-quality SmS crystals were formed, and a phase transition was observed. This research underscores the importance of samarium in developing materials with unique optical properties and potential applications in electronics and optics (Hickey & Gibson, 1989).
Mechanochemical Preparation of Phosphors
The mechanochemical method has enabled the solvent-free preparation of nanocrystalline metal halides, including samarium-doped materials like BaFCl:Sm3+. This approach offers a green, energy-efficient pathway to synthesize a variety of phosphors and rare earth-doped materials, emphasizing samarium's role in advancing materials science and sustainable manufacturing processes (Zhang et al., 2018).
Bone-Targeting Radiopharmaceuticals
Samarium-153 ethylene diamine tetramethylene phosphonate (EDTMP) has been used in palliative treatment for bone metastases, particularly from prostate cancer. Recent evidence suggests improved survival in metastatic castration-resistant prostate cancer (CRPC) with radium-223, a bone-seeking radionuclide, rekindling interest in similar therapies. Samarium-153 demonstrates the potential for disease modification and improved patient outcomes in bone metastases management (Brady et al., 2013).
Safety and Hazards
Samarium(III) chloride is considered an irritant . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contact with skin and eyes, and not to ingest . If swallowed, immediate medical assistance is recommended . It is also advised to minimize dust generation and accumulation .
Mechanism of Action
Target of Action
Samarium(3+);trichloride, also known as Samarium trichloride, is an inorganic compound of samarium and chloride . It is primarily used in laboratories for research on new compounds of samarium .
Mode of Action
It is known that the sm3+ centres in the compound are nine-coordinate, occupying trigonal prismatic sites with additional chloride ligands occupying the three square faces . This structure may influence its interactions with other compounds in a research setting.
Result of Action
It is used for the synthesis of new samarium compounds , and the results of its action would depend on the specific reactions it is involved in.
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is a pale yellow salt that rapidly absorbs water to form a hexahydrate, SmCl3.6H2O . This indicates that the presence of water in the environment can significantly affect its state and potentially its reactivity. Furthermore, it decomposes upon boiling , suggesting that high temperatures can influence its stability.
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Samarium(III) chloride can be achieved by reacting Samarium metal or its oxide with hydrochloric acid. The reaction is highly exothermic and requires careful handling.", "Starting Materials": ["Samarium metal or Samarium oxide", "Hydrochloric acid"], "Reaction": ["1. Add Samarium metal or Samarium oxide to a flask.", "2. Slowly add hydrochloric acid to the flask while stirring.", "3. The reaction will be highly exothermic, so it is important to control the temperature and add the acid slowly.", "4. Continue stirring the mixture until the Samarium metal or oxide has completely dissolved.", "5. Filter the solution to remove any impurities.", "6. Concentrate the solution by evaporating the solvent.", "7. The resulting product is Samarium(III) chloride."] } | |
CAS No. |
10361-82-7 |
Molecular Formula |
Cl3Sm |
Molecular Weight |
256.7 g/mol |
IUPAC Name |
trichlorosamarium |
InChI |
InChI=1S/3ClH.Sm/h3*1H;/q;;;+3/p-3 |
InChI Key |
BHXBZLPMVFUQBQ-UHFFFAOYSA-K |
SMILES |
[Cl-].[Cl-].[Cl-].[Sm+3] |
Canonical SMILES |
Cl[Sm](Cl)Cl |
10361-82-7 | |
Pictograms |
Irritant |
Origin of Product |
United States |
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